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Introduction

Oxytocin, a nine-amino acid neuropeptide, is a critical regulator of complex social behaviors,

including affiliation, trust, and maternal care.[1] Its profound influence on neural circuits has

made it a focal point of neuroscience research, with implications for understanding and

potentially treating neuropsychiatric disorders characterized by social deficits, such as autism

spectrum disorder.[2][3] To dissect the intricate mechanisms of oxytocin signaling, researchers

require robust molecular tools. Biotin-Oxytocin, a conjugate of biotin and oxytocin, has

emerged as a versatile and powerful probe in this field. The high-affinity interaction between

biotin and streptavidin (or avidin) provides a potent method for the detection, isolation, and

functional analysis of oxytocin receptors (OTR) and their associated signaling complexes.[4][5]

This technical guide provides an in-depth overview of the core applications of Biotin-Oxytocin
in neuroscience, complete with quantitative data, detailed experimental protocols, and

visualizations of key pathways and workflows.

Core Principles and Synthesis
Biotin-Oxytocin is synthesized by covalently linking biotin to the oxytocin peptide. This is often

achieved by labeling the N-terminus of oxytocin with biotin.[6] The resulting molecule retains

biological activity, capable of binding to and activating oxytocin receptors.[7] The small size of

the biotin molecule generally does not interfere with the peptide's interaction with its receptor.

[5]
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The utility of this conjugate lies in the exceptionally strong and specific non-covalent interaction

between biotin and streptavidin (Ka = 10^15 M-1), which is one of the strongest known

biological interactions.[5][8] This allows for the sensitive and specific detection and purification

of biotinylated molecules and their binding partners.[4][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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